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Compound of Interest

Compound Name: DOPE-PEG-COOH (MW 2000)

Cat. No.: B14002776

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized reagents like 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-

[carboxy(polyethylene glycol)-2000] (DOPE-PEG-COOH, MW 2000) is a critical component of

laboratory safety and environmental responsibility. While a specific Safety Data Sheet (SDS)

for this exact compound is not publicly available, this guide synthesizes safety and disposal

information from related polyethylene glycol (PEG) and lipid-PEG conjugate materials to

provide a comprehensive operational plan.

Immediate Safety and Handling Protocols
Prior to handling, it is imperative to consult the supplier-specific Safety Data Sheet (SDS) for

DOPE-PEG-COOH (MW 2000). In the absence of a specific SDS, the following general

precautions for similar PEGylated lipids should be observed.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile rubber).
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Body Protection: A laboratory coat is required.

Respiratory Protection: If handling the powder form and there is a risk of dust generation,

use a NIOSH-approved respirator. A system of local and/or general exhaust is recommended

to minimize exposure.[1]

Storage and Handling:

Store in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or

argon).[1]

Keep in a cool, dry, and well-ventilated area.[1]

For long-term storage, a temperature of -20°C is recommended.[2]

Protect from light and moisture. When retrieving a sample, allow the container to warm to

room temperature before opening to prevent condensation.[1]

Avoid contact with strong oxidizers, strong acids, and strong bases.[1]

Step-by-Step Disposal Procedures
The disposal of DOPE-PEG-COOH (MW 2000) and its associated waste must comply with all

local, state, and federal regulations. The following steps provide a general guideline for proper

disposal.

Waste Identification and Segregation:

Unused Product: Uncontaminated, expired, or unwanted DOPE-PEG-COOH (MW 2000)
should be treated as chemical waste.

Contaminated Materials: Any materials that have come into contact with the compound,

such as pipette tips, gloves, and empty containers, should be considered contaminated

waste.

Solutions: Aqueous or solvent-based solutions containing DOPE-PEG-COOH (MW 2000)
must be collected for chemical waste disposal. Do not pour down the drain.[1]
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Waste Collection and Labeling:

Collect all waste in a designated, properly sealed, and clearly labeled chemical waste

container.

The label should include the full chemical name: "DOPE-PEG-COOH (MW 2000)" and any

known hazard information.

Spill Management:

In the event of a spill, immediately remove all sources of ignition.[1]

Ventilate the area.[1]

For solid spills: Moisten with water to prevent dust from becoming airborne. Carefully

sweep or scoop the material into a closed container for disposal. Use non-sparking tools.

[1]

For liquid spills: Absorb the spill with an inert material such as vermiculite, dry sand, or

earth.[1] Do not use combustible materials like sawdust.[1] Place the absorbed material

into a sealed container for disposal.[1]

Final Disposal:

Arrange for pickup and disposal by a licensed chemical waste management company.

Ensure all documentation and labeling are complete and accurate according to regulatory

requirements.

Quantitative Data Summary
While specific quantitative hazard data for DOPE-PEG-COOH (MW 2000) is not readily

available, the table below provides context from a related compound, DSPE-PEG(2000)

carboxylic acid, and general information for polyethylene glycol.
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Parameter Value/Information Source

Storage Class Code 11 - Combustible Solids
Sigma-Aldrich (for DSPE-PEG-

COOH)

WGK (Water Hazard Class)
WGK 3 (severe hazard to

water)

Sigma-Aldrich (for DSPE-PEG-

COOH)

Oral Rat LD50 (PEG)

Varies by molecular weight,

generally low toxicity. For PEG

20000, it is 31.6 g/kg. The oral

LD50 for various PEGs ranges

from >4 g/kg to >50 g/kg,

indicating low acute toxicity.

JenKem Technology MSDS[1]

Logical Workflow for Disposal Decision
The following diagram illustrates the decision-making process for the proper disposal of DOPE-
PEG-COOH (MW 2000) waste.
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DOPE-PEG-COOH (MW 2000) Disposal Workflow

Start: Waste Generation

Identify Waste Type

Solid Waste
(Unused product, contaminated labware)

Solid

Liquid Waste
(Solutions containing the compound)

Liquid

Spill Debris

Spill

Collect in a labeled,
sealed solid waste container

Collect in a labeled,
sealed liquid waste container

Collect in a labeled,
sealed waste container

Arrange for disposal by a
licensed chemical waste contractor

Click to download full resolution via product page

Caption: Disposal decision workflow for DOPE-PEG-COOH (MW 2000).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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